Cas no 1260821-53-1 (3-(3-chloro-2-fluorophenyl)piperidine)

• Product Name: 3-(3-chloro-2-fluorophenyl)piperidine
• CAS No: 1260821-53-1
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5923969
• PubChem ID: 84680010
• Update Time: 2025-06-08

3-(3-chloro-2-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-fluorophenyl)piperidine
• SCHEMBL16110833
• EN300-1984895
• 1260821-53-1

• Inchi： 1S/C11H13ClFN/c12-10-5-1-4-9(11(10)13)8-3-2-6-14-7-8/h1,4-5,8,14H,2-3,6-7H2
• InChI Key： FXHIFQQBOCXHMF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1CNCCC1

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-chloro-2-fluorophenyl)piperidine

Introduction to 3-(3-chloro-2-fluorophenyl)piperidine (CAS No. 1260821-53-1)

3-(3-chloro-2-fluorophenyl)piperidine (CAS No. 1260821-53-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting central nervous system (CNS) disorders.

The chemical structure of 3-(3-chloro-2-fluorophenyl)piperidine consists of a piperidine ring substituted with a 3-chloro-2-fluorophenyl group. The presence of these functional groups imparts distinct pharmacological properties, making it an attractive candidate for drug discovery and development. The chloro and fluoro substituents on the phenyl ring contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in determining its bioavailability and pharmacokinetic profile.

Recent studies have highlighted the role of 3-(3-chloro-2-fluorophenyl)piperidine in modulating neurotransmitter systems, particularly serotonin and dopamine receptors. These neurotransmitters play a pivotal role in regulating mood, cognition, and motor function, making them key targets for the treatment of conditions such as depression, anxiety, and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(3-chloro-2-fluorophenyl)piperidine exhibited potent serotonin reuptake inhibition, suggesting their potential as antidepressants.

In addition to its antidepressant properties, 3-(3-chloro-2-fluorophenyl)piperidine has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegeneration. The ability to mitigate these harmful processes makes 3-(3-chloro-2-fluorophenyl)piperidine a valuable lead compound for developing neuroprotective agents.

The pharmacokinetic properties of 3-(3-chloro-2-fluorophenyl)piperidine have been extensively studied to optimize its therapeutic potential. In preclinical models, this compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low plasma protein binding suggest that it can be effectively delivered to target tissues with minimal systemic side effects. Furthermore, the compound's metabolic stability was confirmed through in vitro assays using human liver microsomes, indicating its suitability for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-chloro-2-fluorophenyl)piperidine-based drugs in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings provide a strong foundation for advancing these compounds into later-stage clinical trials.

Beyond its therapeutic applications, 3-(3-chloro-2-fluorophenyl)piperidine has also found utility as a research tool in academic and industrial laboratories. Its unique chemical structure allows it to serve as a scaffold for synthesizing a wide range of derivatives with diverse biological activities. For example, chemists at Merck & Co. have utilized this compound as a starting material to develop novel inhibitors of protein kinases involved in cancer signaling pathways.

In conclusion, 3-(3-chloro-2-fluorophenyl)piperidine (CAS No. 1260821-53-1) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration and development in the pharmaceutical industry. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.